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Compound of Interest

Compound Name: 5-Chloro-2-methylpyrimidine

Cat. No.: B052933

Essential Safety and Handling Guide for 5-
Chloro-2-methylpyrimidine

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 5-Chloro-2-methylpyrimidine
(CAS No. 54198-89-9) is not readily available. The following guidance is based on the safety
profiles of structurally similar compounds, such as other chlorinated methylpyrimidines.
Researchers should always consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and conduct a thorough risk assessment before handling this
chemical.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Chloro-2-methylpyrimidine.
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Classification

Based on data for analogous compounds, 5-Chloro-2-methylpyrimidine is anticipated to be a
hazardous substance. The primary hazards are likely to include skin and eye irritation, and it
may be harmful if swallowed or inhaled.[1][2]

GHS Hazard Classification (Inferred from Structurally Similar Compounds)
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Hazard Class

Hazard Category

GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure during the handling of 5-

Chloro-2-methylpyrimidine. The following table outlines the recommended PPE.

Recommended Personal Protective Equipment (PPE)

PPE Category

Specification

Rationale

Eye and Face Protection

Tight-sealing safety goggles
and a face shield.[2][4]

Protects against splashes,
dust, and vapors that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[2]

Prevents skin contact, which

can cause irritation.

Body Protection

A flame-retardant lab coat
worn over long-sleeved

clothing and long pants.[4]

Protects skin from accidental

contact.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates.[2]

Necessary when handling the
solid outside of a fume hood or

if dust is generated.

Footwear

Closed-toe and closed-heel

shoes.

Protects feet from spills.
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Operational Plan: Handling Procedures

1.

Engineering Controls:

Always handle 5-Chloro-2-methylpyrimidine in a certified chemical fume hood to minimize
inhalation exposure.[2]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[1]

. Handling Solid Compound:

Before handling, ensure all necessary PPE is correctly worn.

Weigh the solid compound in the fume hood.

Avoid generating dust. If dust is unavoidable, use appropriate respiratory protection.

Keep the container tightly closed when not in use.[2]

. Preparing Solutions:

When dissolving the compound, add the solid slowly to the solvent to avoid splashing.

Handle all solutions in the fume hood.

. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan

All waste containing 5-Chloro-2-methylpyrimidine must be treated as hazardous waste.

Step-by-Step Disposal Guidance:

1.

Waste Segregation:
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e Segregate halogenated organic waste from non-halogenated waste streams.

e Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) and liquid waste
in separate, clearly labeled, and compatible hazardous waste containers.

2. Container Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "5-Chloro-2-
methylpyrimidine,” and the approximate concentration and quantity.

 Include the date of waste generation.
3. Storage of Waste:

o Store sealed waste containers in a designated satellite accumulation area within the
laboratory.

4. Waste Pickup:

e Arrange for a hazardous waste pickup with your institution's EHS department. Do not
dispose of this chemical down the drain or in regular trash.[5]

5. Decontamination of Empty Containers:
» Triple-rinse the empty container with a suitable solvent.
o Collect the rinsate as hazardous waste.[5]

« After triple-rinsing and air-drying, deface the label and dispose of the container as directed
by your institution's policies.

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-chloro-2-methylaminobenzonitrile.pdf
https://www.chemicalbook.com/msds/5-chloro-2-methylaminobenzonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation
- Wear full PPE
- Work in a fume hood

;

Handling
- Weigh solid carefully
- Prepare solutions slowly

If not for immediate use For subsequent use |

y

Storage Spill Response
- Tightly sealed container - Evacuate and alert After use
- Cool, dry, ventilated area - Use spill kit

I
|

\
\\Contaln and collect

Waste Collection
- Segregate halogenated waste
- Label container

Disposal
- Arrange EHS pickup
- Decontaminate empty containers

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Chloro-2-methylpyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. jubilantingrevia.com [jubilantingrevia.com]

o 2. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b052933?utm_src=pdf-body-img
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.benchchem.com/product/b052933?utm_src=pdf-custom-synthesis
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC453340010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

3. Full collection of Hazard statements. In force from 17 October 2020 [msds-europe.com]

4. echemi.com [echemi.com]

5. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-Chloro-2-
methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052933#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.msds-europe.com/h-statements/
https://www.echemi.com/sds/5-chloro-4-methylpyrimidine-2-carbonitrile-pd180727152216.html
https://www.chemicalbook.com/msds/5-chloro-2-methylaminobenzonitrile.pdf
https://www.benchchem.com/product/b052933#personal-protective-equipment-for-handling-5-chloro-2-methylpyrimidine
https://www.benchchem.com/product/b052933#personal-protective-equipment-for-handling-5-chloro-2-methylpyrimidine
https://www.benchchem.com/product/b052933#personal-protective-equipment-for-handling-5-chloro-2-methylpyrimidine
https://www.benchchem.com/product/b052933#personal-protective-equipment-for-handling-5-chloro-2-methylpyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052933?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

